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Compound of Interest

Compound Name: 2,4'-Dichlorobenzophenone

Cat. No.: B146651

This technical guide provides a comprehensive overview of the essential physical and chemical
properties of 2,4'-Dichlorobenzophenone (2,4'-DCBP). The information is intended for
researchers, scientists, and professionals in drug development and analytical chemistry. This
document details the compound's core parameters, provides experimental protocols for their
determination, and includes visualizations for key analytical workflows.

Core Physicochemical Data

2,4'-Dichlorobenzophenone is a chlorinated aromatic ketone with the CAS Number 85-29-0.
[1][2] It is a key intermediate in the synthesis of various organic compounds, including
pharmaceuticals and agrochemicals.[3][4] The fundamental physicochemical properties of 2,4'-
DCBP are summarized in the table below.
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Property Value Source(s)

Molecular Formula C13HsCI20 [1112]

Molecular Weight 251.11 g/mol [1]
White to off-white crystalline

Appearance [1]
powder

Melting Point 64-67 °C [1][5]

Boiling Point 214-215 °C at 22 mmHg [5]

- Soluble in chloroform, slightly

Solubility _ [1]
soluble in methanol.

CAS Number 85-29-0 [1][2]

Spectral Data

Spectroscopic analysis is crucial for the identification and characterization of 2,4'-DCBP. The

following table summarizes key spectral data.

Spectroscopic Technique

Key Features and
Observations

Source(s)

1H NMR

Spectral data available.

[6]

13C NMR

Spectral data available.

[1]

Infrared (IR) Spectroscopy

Data obtained via KBr wafer

and ATR-Neat techniques.

[1]

Mass Spectrometry (MS)

GC-MS data shows a top peak
at m/z 139.

[1]

UV-Visible Spectroscopy

Spectral data available.

[5]

Experimental Protocols
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Detailed methodologies for determining the key physical and chemical parameters of 2,4'-
DCBP are provided below. These protocols are based on standard laboratory practices.

Synthesis of 2,4'-Dichlorobenzophenone via Friedel-
Crafts Acylation

This protocol describes a common method for the synthesis of 2,4'-dichlorobenzophenone.
Materials:

e 2-Chlorobenzoyl chloride

e Chlorobenzene

e Anhydrous aluminum chloride (AICI3)

e Dichloromethane (anhydrous)

e Hydrochloric acid (1 M)

» Saturated sodium bicarbonate solution

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate

» Round-bottom flask with a reflux condenser and a dropping funnel
e Magnetic stirrer

e Heating mantle

o Separatory funnel

» Rotary evaporator

Procedure:
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e In a clean, dry round-bottom flask equipped with a magnetic stirrer and a dropping funnel,
add anhydrous aluminum chloride to anhydrous dichloromethane under a nitrogen
atmosphere.

e Cool the suspension in an ice bath.

e Slowly add a solution of 2-chlorobenzoyl chloride in anhydrous dichloromethane from the
dropping funnel to the stirred suspension.

 After the addition is complete, add chlorobenzene dropwise to the reaction mixture.

¢ Once the addition of chlorobenzene is complete, remove the ice bath and allow the reaction
mixture to stir at room temperature.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).

o Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice
and 1 M hydrochloric acid.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane.

o Combine the organic layers and wash sequentially with 1 M hydrochloric acid, saturated
sodium bicarbonate solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator.

e The crude product can be purified by recrystallization or column chromatography.

Determination of Melting Point

This protocol outlines the procedure for determining the melting point of 2,4'-DCBP using a
capillary melting point apparatus.[7][8]

Materials:

o Purified 2,4'-Dichlorobenzophenone
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e Capillary tubes (sealed at one end)
e Melting point apparatus
e Mortar and pestle

Procedure:

Ensure the 2,4-DCBP sample is dry and finely powdered using a mortar and pestle.
e Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.
o Place the capillary tube in the heating block of the melting point apparatus.

o Set the apparatus to heat at a rate of 10-20 °C per minute for a preliminary determination of
the approximate melting range.

o Allow the apparatus to cool.

e For an accurate measurement, prepare a new sample and set the heating rate to 1-2 °C per
minute, starting from a temperature approximately 10-15 °C below the estimated melting
point.

o Record the temperature at which the first liquid appears (onset of melting) and the
temperature at which the entire sample becomes liquid (completion of melting). This range is
the melting point of the sample.

Determination of Boiling Point

This protocol describes the micro-scale determination of the boiling point of 2,4'-DCBP.[9][10]
Materials:

o Purified 2,4'-Dichlorobenzophenone

o Small test tube

o Capillary tube (sealed at one end)
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e Thermometer

e Heating bath (e.qg., oil bath)

e Rubber band or wire for attaching the test tube to the thermometer

Procedure:

Place a small amount of 2,4'-DCBP into the small test tube.
 Invert a capillary tube (sealed end up) and place it inside the test tube containing the sample.

» Attach the test tube to a thermometer using a rubber band or wire, ensuring the sample is
level with the thermometer bulb.

e Immerse the assembly in a heating bath.
e Heat the bath gently and observe the capillary tube.

o A stream of bubbles will emerge from the open end of the capillary tube as the temperature

rises.
o Continue heating until a steady stream of bubbles is observed.
e Turn off the heat and allow the bath to cool slowly.

o The temperature at which the liquid just begins to enter the capillary tube is the boiling point
of the sample. Record the atmospheric pressure.

Qualitative Solubility Assessment

This protocol provides a method for the qualitative determination of the solubility of 2,4'-DCBP
in various solvents.[11]

Materials:
e 2,4'-Dichlorobenzophenone

» A selection of solvents (e.g., water, methanol, ethanol, acetone, chloroform, toluene)
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e Small test tubes

e \ortex mixer

Procedure:

Add approximately 10-20 mg of 2,4'-DCBP to a series of clean, dry test tubes.
e To each test tube, add 1 mL of a different solvent.

 Vigorously agitate each mixture using a vortex mixer for 1-2 minutes.

» Visually inspect each tube to determine the extent of dissolution.

» Classify the solubility as "soluble” (no visible solid), "partially soluble” (some solid remains),
or "insoluble” (no apparent dissolution).

Spectroscopic Analysis

The following are general procedures for obtaining spectroscopic data for 2,4'-DCBP.
3.5.1. Infrared (IR) Spectroscopy (KBr Pellet Method)

Materials:

2,4'-Dichlorobenzophenone

Potassium bromide (KBr), spectroscopy grade

Mortar and pestle

Pellet press

FTIR spectrometer
Procedure:

e Grind a small amount (1-2 mg) of 2,4-DCBP with approximately 100-200 mg of dry KBr in a
mortar and pestle until a fine, homogeneous powder is obtained.
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o Transfer the powder to a pellet press and apply pressure to form a thin, transparent pellet.

e Place the KBr pellet in the sample holder of the FTIR spectrometer.

e Acquire the IR spectrum according to the instrument's operating instructions.

3.5.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

Materials:

2,4'-Dichlorobenzophenone

Deuterated solvent (e.g., CDCI3)

NMR tube

NMR spectrometer

Procedure:

Dissolve a small amount of 2,4'-DCBP in the appropriate deuterated solvent in a small vial.

Transfer the solution to a clean NMR tube.

Place the NMR tube in the NMR spectrometer.

Acquire the *H and 3C NMR spectra according to the instrument's parameters.

3.5.3. Gas Chromatography-Mass Spectrometry (GC-MS)

Materials:

e 2,4'-Dichlorobenzophenone

» Volatile solvent (e.g., dichloromethane or hexane)

e GC-MS instrument with an appropriate column (e.g., a nonpolar or medium-polarity column)

Procedure:
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e Prepare a dilute solution of 2,4'-DCBP in a suitable volatile solvent.
« Inject the sample into the GC-MS instrument.

e The compound will be separated on the GC column and subsequently ionized and detected

by the mass spectrometer.

e Analyze the resulting mass spectrum to identify the molecular ion peak and fragmentation
pattern.

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate key experimental and
logical workflows relevant to the characterization of 2,4'-Dichlorobenzophenone.
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Caption: Synthesis workflow for 2,4'-Dichlorobenzophenone.
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Caption: Analytical workflow for the characterization of 2,4'-DCBP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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